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Compound of Interest

Compound Name: AF 568 carboxylic acid

Cat. No.: B12378172 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of AF 568 carboxylic acid, a fluorescent dye widely

utilized in biological research and drug development. It details the chemical structure, spectral

properties, and common applications of this versatile molecule. Furthermore, this guide offers a

detailed protocol for its conjugation to proteins, a fundamental technique for fluorescent

labeling of biomolecules.

Core Properties of AF 568 Carboxylic Acid
AF 568 is a bright, photostable, orange-fluorescent dye that is structurally analogous to Alexa

Fluor™ 568.[1] The carboxylic acid derivative is the non-reactive form of the dye, often

employed as a reference standard in experiments involving AF 568 conjugates.[1][2] However,

the carboxylic acid group provides a handle for covalent modification, enabling its conjugation

to primary amines on biomolecules through the use of carbodiimide crosslinkers like 1-ethyl-3-

(3-dimethylaminopropyl)carbodiimide (EDC).[1][2] This property makes it a valuable tool for

fluorescently labeling proteins, antibodies, and other amine-containing molecules. The dye is

known for its good water solubility and pH resistance between pH 4 and 10.

Quantitative Data Summary
The key quantitative parameters of AF 568 carboxylic acid are summarized in the table below

for easy reference and comparison.
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Property Value Reference(s)

Molecular Formula C₃₃H₂₈K₂N₂O₁₁S₂ [1][2]

Molecular Weight 770.91 g/mol [1]

Excitation Maximum (λ_max) 572 nm [1][2]

Emission Maximum (λ_em) 598 nm [1][2]

Molar Extinction Coefficient (ε) 94,238 cm⁻¹M⁻¹

Fluorescence Quantum Yield

(Φ)
0.912

Solubility
Good in water, DMF, and

DMSO
[2]

Storage Conditions
Store at -20°C in the dark,

desiccated
[2]

Chemical Structure
The chemical structure of AF 568 carboxylic acid is presented below. This diagram illustrates

the core xanthene fluorophore, the sulfonated groups that enhance water solubility, and the

terminal carboxylic acid group that serves as the point of attachment for bioconjugation.
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Activation Step (pH 6.0)

Conjugation Step (pH 7.2-7.5)

AF 568-COOH O-Acylisourea Intermediate
(unstable)

+ EDC

EDC

AF 568-Sulfo-NHS Ester
(amine-reactive, more stable)+ Sulfo-NHS

Labeled Protein
(Stable Amide Bond)

+ Protein-NH₂

Protein-NH₂
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Start: Prepare Reagents

1. Activate AF 568-COOH
with EDC and Sulfo-NHS

2. Add Activated Dye
to Protein Solution

3. Incubate for 2 hours at RT
(Conjugation Reaction)

4. Quench Reaction
with Tris or Hydroxylamine

5. Purify Conjugate
(Desalting Column)

6. Characterize Labeled Protein
(Determine Degree of Labeling)

End: Store Labeled Protein

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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